Cas no 689219-56-5 (Octanoic acid, (2R)-2,3-bis(octyloxy)propyl ester)

Octanoic acid, (2R)-2,3-bis(octyloxy)propyl ester structure
689219-56-5 structure
Product Name:Octanoic acid, (2R)-2,3-bis(octyloxy)propyl ester
CAS No:689219-56-5
MF:C27H54O4
MW:442.715269565582
CID:1731128
Update Time:2024-11-18

Octanoic acid, (2R)-2,3-bis(octyloxy)propyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, (2R)-2,3-bis(octyloxy)propyl ester
    • Inchi: 1S/C27H54O4/c1-4-7-10-13-16-19-22-29-24-26(30-23-20-17-14-11-8-5-2)25-31-27(28)21-18-15-12-9-6-3/h26H,4-25H2,1-3H3/t26-/m1/s1
    • InChI Key: ITPIDHLPXXEPTN-AREMUKBSSA-N
    • SMILES: C(OC[C@H](OCCCCCCCC)COCCCCCCCC)(=O)CCCCCCC

Computed Properties

  • Exact Mass: 442.40242

Experimental Properties

  • Density: 0.902±0.06 g/cm3(Predicted)
  • Boiling Point: 508.8±35.0 °C(Predicted)
  • PSA: 44.76
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